1-Hydroxy-2,3-dihydro-1H-inden-5-yl benzoate

• Molecular Formula: C16H14O3
• Molecular Weight: 254.28 g/mol
• IUPAC Name: (1-hydroxy-2,3-dihydro-1H-inden-5-yl) benzoate
• InChI: InChI=1S/C16H14O3/c17-15-9-6-12-10-13(7-8-14(12)15)19-16(18)11-4-2-1-3-5-11/h1-5,7-8,10,15,17H,6,9H2
• InChI Key: BYLOTVLXQLOEFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C=CC(=C2)OC(=O)C3=CC=CC=C3

Description

1-Hydroxy-2,3-dihydro-1H-inden-5-yl benzoate is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

BH3.THF (1 M solution in THF, 773.8 mL, 773.8 mmol) was added dropwise to a stirred mixture of the product of Step B (195 g, 773.8 mmol) in anhydrous THF at 0° C. under nitrogen, and the reaction mixture was stirred at rt overnight. The mixture was cooled to 0° C. and carefully quenched with methanol (500 mL). Cooling bath was removed, and the solution was stirred until bubbling stopped. The solvent was evaporated under reduce pressure. The residue was purified by column chromatography on silica gel (EtOAc:PE=1:10) to give the title compound. 1H-NMR (400 MHz, CDCl3): δ 8.19-8.22 (m, 2H), 7.62-7.66 (m, 1H), 7.52 (t, J=7.6 Hz, 2H), 7.45 (d, J=8.1 Hz, 1H), 7.06-7.10 (m, 2H), 5.25 (t, J=6.1 Hz, 1H), 3.05-3.12 (m, 1H), 2.81-2.89 (m, 1H), 2.49-2.58 (m, 1H), 1.96-2.04 (m, 2H) ppm.